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Compound of Interest

Compound Name: 2-Methyl benzamideoxime

Cat. No.: B7777084 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 2-Methylbenzamide oxime. Adherence to these

protocols is essential for ensuring personal safety and proper chemical management within the

laboratory.

Essential Safety Information
2-Methylbenzamide oxime is a hazardous substance that requires careful handling to prevent

adverse health effects. The primary hazards associated with this compound are its acute oral

toxicity, potential for serious eye damage, and skin and respiratory irritation.

Hazard Identification and Classification
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 3)
Skull and crossbones Danger

H301: Toxic if

swallowed

Skin Irritation

(Category 2)
Exclamation mark Warning

H315: Causes skin

irritation

Serious Eye Damage

(Category 1)
Corrosion Danger

H318: Causes serious

eye damage

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory

System

Exclamation mark Warning
H335: May cause

respiratory irritation

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling 2-Methylbenzamide oxime, the following personal

protective equipment is mandatory.
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PPE Category Specification Rationale

Hand Protection
Nitrile or Neoprene gloves

(minimum 5-mil thickness)

Provides a barrier against skin

contact and irritation. While

specific breakthrough data for

2-Methylbenzamide oxime is

not available, nitrile and

neoprene gloves generally

offer good resistance to a

range of organic chemicals.[1]

[2][3][4]

Eye Protection
Chemical safety goggles and a

face shield

Protects against splashes and

airborne particles that can

cause severe eye damage.[5]

Respiratory Protection
NIOSH-approved N95 or P100

respirator

Necessary when handling the

solid form to prevent inhalation

of dust particles that can cause

respiratory irritation. For larger

quantities or potential for

aerosol generation, a half-

mask respirator with organic

vapor cartridges and

particulate filters may be more

appropriate.[6][7][8][9]

Body Protection
Laboratory coat, long pants,

and closed-toe shoes

Prevents accidental skin

contact with the chemical.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2-Methylbenzamide oxime is critical to maintaining a safe

laboratory environment.

Preparation:

Ensure a safety data sheet (SDS) for 2-Methylbenzamide oxime is readily accessible.
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Verify that a functional emergency eyewash station and safety shower are within close

proximity.

Designate a specific area for handling, preferably within a certified chemical fume hood.

Weighing and Dispensing:

Always handle the solid compound within a chemical fume hood to control dust.

Use anti-static tools and equipment to prevent ignition of dust.

Employ the "weighing by difference" method to minimize the generation of airborne

particles. Tare a sealed container, add the chemical inside the fume hood, re-seal, and

then re-weigh outside the hood.

Experimental Use:

When dissolving or reacting 2-Methylbenzamide oxime, add it slowly to the solvent or

reaction mixture to control any potential exothermic reactions.

Keep all containers of the chemical tightly closed when not in use.

Post-Handling:

Decontaminate all surfaces and equipment that have come into contact with the chemical

using an appropriate solvent (e.g., ethanol or isopropanol) followed by soap and water.

Remove and dispose of contaminated gloves and other disposable PPE as hazardous

waste.

Wash hands thoroughly with soap and water after completing work and before leaving the

laboratory.

Disposal Plan
Proper disposal of 2-Methylbenzamide oxime and associated contaminated materials is

imperative to prevent environmental contamination and ensure regulatory compliance.
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Waste Segregation:

Collect all solid waste contaminated with 2-Methylbenzamide oxime (e.g., unused

chemical, contaminated gloves, paper towels) in a dedicated, clearly labeled hazardous

waste container.

Liquid waste containing 2-Methylbenzamide oxime should be collected in a separate,

compatible, and clearly labeled hazardous waste container. Do not mix with other waste

streams unless compatibility is confirmed.

Container Labeling:

Label all waste containers with "Hazardous Waste," the full chemical name ("2-

Methylbenzamide oxime"), and the associated hazards (e.g., "Toxic," "Irritant").

Storage:

Store hazardous waste containers in a designated satellite accumulation area that is

secure and away from incompatible materials.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety (EHS) office or a licensed hazardous waste disposal contractor. Do not

dispose of 2-Methylbenzamide oxime down the drain or in regular trash.[10][11][12]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Spill: Evacuate the area. For small spills, and if properly trained and equipped, absorb the

material with an inert, non-combustible absorbent (e.g., sand, vermiculite) and place it in a

sealed container for disposal. For large spills, contact your institution's EHS department

immediately.
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Safe Handling Workflow for 2-Methylbenzamide Oxime
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of 2-

Methylbenzamide oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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